Cas no 62096-35-9 (Indeno[2,1-b]pyran, 2-(4-bromophenyl)-)

• Product Name: Indeno[2,1-b]pyran, 2-(4-bromophenyl)-
• CAS No: 62096-35-9
• MF: C₁₈H₁₁BrO
• MW: 323.183344125748
• CID: 458285
• PubChem ID: 4326026
• Update Time: 2025-04-19

Indeno[2,1-b]pyran, 2-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Indeno[2,1-b]pyran, 2-(4-bromophenyl)-
• 2-(4-bromophenyl)indeno[2,1-b]pyran
• AKOS024381281
• DTXSID30401960
• AG-401/40683241
• 62096-35-9

• Inchi： 1S/C18H11BrO/c19-14-7-5-12(6-8-14)17-10-9-16-15-4-2-1-3-13(15)11-18(16)20-17/h1-11H
• InChI Key： MWAUNIBIOZTIJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C2C(=CC3C=CC=CC2=3)O1

Computed Properties

• Exact Mass: 321.99933
• Monoisotopic Mass: 321.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 9.23